6-methyl-2-(methylsulfanyl)-N-[(pyrimidin-2-yl)methyl]pyrimidin-4-amine

• IUPAC Name: 6-methyl-2-methylsulfanyl-N-(pyrimidin-2-ylmethyl)pyrimidin-4-amine
• InChI: InChI=1S/C11H13N5S/c1-8-6-9(16-11(15-8)17-2)14-7-10-12-4-3-5-13-10/h3-6H,7H2,1-2H3,(H,14,15,16)
• InChI Key: YWDDMELWDQLEJR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)SC)NCC2=NC=CC=N2
• Molecular Formula: C11H13N5S
• Molecular Weight: 247.32 g/mol

Description

6-Methyl-2-(methylsulfanyl)-N-[(pyrimidin-2-yl)methyl]pyrimidin-4-amine, or 6-MMS-PMP for short, is an organic compound with a wide range of potential applications in scientific research. It is a nitrogen-containing heterocyclic compound, containing both sulfur and nitrogen atoms, which makes it an attractive target for many synthetic organic chemists. As a result, 6-MMS-PMP has been used as a building block in a variety of syntheses, as well as a starting material for various biochemical and physiological studies. In

Mechanism of Action

The mechanism of action of 6-MMS-PMP is not completely understood. However, it is believed that the sulfur atom in the compound plays a role in the reactivity of the compound. The sulfur atom is believed to act as a nucleophile, forming a bond with the substrate and facilitating the reaction. In addition, the nitrogen atom is believed to act as an electron acceptor, stabilizing the transition state of the reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-MMS-PMP are not well understood. However, it is believed that the compound may have some anti-cancer activity. In addition, it has been suggested that 6-MMS-PMP may have some anti-inflammatory activity. However, further research is needed to confirm these effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-MMS-PMP in laboratory experiments is that it is relatively easy to synthesize. In addition, the compound is relatively stable, which makes it suitable for use in a variety of experiments. However, one of the main limitations of using 6-MMS-PMP in laboratory experiments is that the compound is not very soluble in water, which can make it difficult to use in certain experiments.

Future Directions

There are a number of potential future directions for research on 6-MMS-PMP. One potential direction is to explore the compound’s potential anti-cancer and anti-inflammatory activities. In addition, further research could be done to explore the compound’s potential as a building block in syntheses, as well as its potential applications in biochemical and physiological studies. Finally, further research could be done to explore the compound’s mechanism of action, as well as its potential advantages and limitations for laboratory experiments.

Synthesis Methods

6-MMS-PMP can be synthesized using a variety of methods. The most common method is the two-step condensation reaction of 2-methylthio-6-nitropyrimidine and methyl pyrimidine-4-carboxylate. In the first step, the 2-methylthio-6-nitropyrimidine is reacted with methyl pyrimidine-4-carboxylate in the presence of a base, such as sodium hydroxide. The resulting product is 6-methyl-2-(methylsulfanyl)-N-[(pyrimidin-2-yl)methyl]pyrimidin-4-amine. In the second step, the product is purified by recrystallization.

Scientific Research Applications

6-MMS-PMP has been used in a variety of scientific research applications. It has been used as a building block in a variety of syntheses, such as the synthesis of 6-methyl-2-thio-N-[(pyrimidin-2-yl)methyl]pyrimidin-4-amine, a compound with potential anti-cancer activity. In addition, 6-MMS-PMP has been used as a starting material for biochemical and physiological studies. For example, it has been used as a substrate for the enzyme dihydropyrimidinase, which is involved in the metabolism of pyrimidines. It has also been used to study the effect of nitrogen-containing heterocycles on the reactivity of compounds.